Triisoamylphosphine oxide

• CAS RN: 23079-28-9
• Molecular Formula: C15H33OP
• Molecular Weight: 260.4 g/mol
• IUPAC Name: 1-[bis(3-methylbutyl)phosphoryl]-3-methylbutane
• InChI: InChI=1S/C15H33OP/c1-13(2)7-10-17(16,11-8-14(3)4)12-9-15(5)6/h13-15H,7-12H2,1-6H3
• InChI Key: WRLIIBLDYPFTLG-UHFFFAOYSA-N
• SMILES: CC(C)CCP(=O)(CCC(C)C)CCC(C)C
• synonyms: triisopentylphosphine oxide

Description

Triisoamylphosphine oxide, also known as this compound, is a useful research compound. Its molecular formula is C15H33OP and its molecular weight is 260.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.1 g (15 mmol) of triisoamylphosphine sulfide in 70 ml of chlorobenzene (b.p.=132° C.) are combined with 34.7 g (0.18 mol) of p-chlorobenzenesulfonic acid and then heated for 8 hours at reflux. After cooling to room temperature, the reaction mixture is extracted several times with 80 ml portions of ice water and then the chlorobenzene solution is washed with sodium bicarbonate solution. The solution is dried over sodium sulfate and the chlorobenzene is removed in vacuum. Yield: 3 g of solid identified by mass spectroscopy as triisoamylphosphine oxide.